N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide

• IUPAC Name: N-(3,4-difluorophenyl)-4-[(N-methylsulfonylanilino)methyl]benzamide
• InChI: InChI=1S/C21H18F2N2O3S/c1-29(27,28)25(18-5-3-2-4-6-18)14-15-7-9-16(10-8-15)21(26)24-17-11-12-19(22)20(23)13-17/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: NIYKODSEINMSQT-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C21H18F2N2O3S
• Molecular Weight: 416.4 g/mol

Description

N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide, also known as DFP-10917, is a small molecule inhibitor that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been found to inhibit the growth of cancer cells and has shown promising results in preclinical studies.

Mechanism of Action

N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide inhibits the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that plays a crucial role in the folding and stabilization of various proteins involved in cell growth and survival. Inhibition of HSP90 leads to the degradation of these proteins, which results in the inhibition of cancer cell growth.
Biochemical and Physiological Effects
N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has been found to have a significant effect on the biochemical and physiological processes in cancer cells. It induces cell cycle arrest and apoptosis, which results in the inhibition of cancer cell growth. N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has also been found to inhibit the migration and invasion of cancer cells, which is an important step in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has several advantages for lab experiments. It is a small molecule inhibitor, which makes it easier to synthesize and study. It has also shown promising results in preclinical studies, making it a potential candidate for cancer therapy. However, N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has limitations in terms of its toxicity and selectivity. It can cause toxicity in normal cells, and its selectivity for cancer cells needs to be improved.

Future Directions

N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has several potential future directions for research. One direction is to improve its selectivity for cancer cells, which will reduce its toxicity in normal cells. Another direction is to study its potential applications in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, further research is needed to understand the molecular mechanisms of N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide's action and to identify potential biomarkers for patient selection.

Scientific Research Applications

N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been found to inhibit the growth of cancer cells in various types of cancer, including breast cancer, lung cancer, and leukemia. N-(3,4-difluorophenyl)-4-{[(methylsulfonyl)(phenyl)amino]methyl}benzamide has also been shown to induce cell death in cancer cells, making it a potential candidate for cancer therapy.